Cas no 302963-97-9 (2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid)

2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid structure
302963-97-9 structure
Product Name:2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
CAS No:302963-97-9
MF:C10H11F3N2O4S
MW:312.265551805496
MDL:MFCD11042888
CID:299370
PubChem ID:53423479
Update Time:2025-04-19

2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylicacid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(trifluoromethyl)-
    • 2-[(TERT-BUTOXYCARBONYL)AMINO]-4-(TRIFLUOROMETHYL)-1,3-THIAZOLE-5-CARBOXYLIC ACID
    • 2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
    • 2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
    • DTXSID70698332
    • 2-{[(tert-butoxy)carbonyl]amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
    • 2-tert-butyloxycarbonylamino-4-trifluoromethylthiazole-5-carboxylic acid
    • 302963-97-9
    • 2-[(TERT-BUTOXYCARBONYL)AMINO]-4-(TRIFLUOROMETHYL)-1,3-THIAZOLE-5-CARBOXYLICACID
    • 2-tert-Butoxycarbonylamino-4-trifluoromethyl-thiazole-5-carboxylic acid
    • EN300-336150
    • SCHEMBL3748422
    • MDL: MFCD11042888
    • Inchi: 1S/C10H11F3N2O4S/c1-9(2,3)19-8(18)15-7-14-5(10(11,12)13)4(20-7)6(16)17/h1-3H3,(H,16,17)(H,14,15,18)
    • InChI Key: PEFQHRRSSLESTL-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C(F)(F)F)N=C1NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 312.03923
  • Monoisotopic Mass: 312.03916250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 88.52

2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Pricemore >>

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